1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane

• CAS No.: 117257-88-2
• Molecular Formula: C12H27N5
• Molecular Weight: 241.38 g/mol
• IUPAC Name: 1,4,7,10,13-pentazabicyclo[11.2.2]heptadecane
• InChI: InChI=1S/C12H27N5/c1-3-14-5-7-16-9-11-17(12-10-16)8-6-15-4-2-13-1/h13-15H,1-12H2
• InChI Key: RCVAPWJFQRVQMF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN2CCN(CCNCCN1)CC2

Description

1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane is a complex organic compound known for its unique structure and properties. It is a bicyclic compound containing five nitrogen atoms, which makes it a polyamine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane typically involves multi-step organic reactions. One common method includes the cyclization of linear polyamines under specific conditions to form the bicyclic structure. The reaction conditions often require controlled temperatures and the presence of catalysts to facilitate the cyclization process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include purification steps such as distillation or crystallization to isolate the desired compound .

Chemical Reactions Analysis

Types of Reactions

1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the compound’s structure and properties.

Substitution: The nitrogen atoms in the compound can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various halogenating agents for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different nitrogen oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry and as a building block for synthesizing complex molecules.

Biology: The compound’s polyamine structure makes it useful in studying cellular processes and interactions.

Industry: The compound’s unique properties make it valuable in various industrial processes, including catalysis and material science.

Mechanism of Action

The mechanism of action of 1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane involves its interaction with molecular targets, such as enzymes and receptors. The compound’s polyamine structure allows it to bind to specific sites on these targets, modulating their activity and leading to various biological effects. The pathways involved in these interactions are complex and depend on the specific context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• 1,4,7,10-Tetraazabicyclo[8.2.2]hexadecane
• 1,4,7,10,13,16-Hexaazabicyclo[14.2.2]octadecane

Uniqueness

1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane is unique due to its specific bicyclic structure and the presence of five nitrogen atoms. This structure imparts distinct chemical and physical properties, making it different from other similar compounds. Its ability to undergo various chemical reactions and its wide range of applications further highlight its uniqueness .